Cas no 53635-34-0 (2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl-)

2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl- structure
53635-34-0 structure
Product Name:2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl-
CAS No:53635-34-0
MF:C8H15NO
MW:141.210802316666
CID:356811
PubChem ID:14786857
Update Time:2025-04-19

2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl-
    • 4-ethoxy-N,N-dimethylbut-2-yn-1-amine
    • 53635-34-0
    • DTXSID20564018
    • Inchi: 1S/C8H15NO/c1-4-10-8-6-5-7-9(2)3/h4,7-8H2,1-3H3
    • InChI Key: YSXLOFKDSZMCRW-UHFFFAOYSA-N
    • SMILES: O(CC#CCN(C)C)CC

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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